Cas no 130375-93-8 (1,4-Butanediol, 2-ethyl-, (2S)-)

• Product Name: 1,4-Butanediol, 2-ethyl-, (2S)-
• CAS No: 130375-93-8
• MF: C₆H₁₄O₂
• MW: 118.174162387848
• CID: 1225903
• Update Time: 2024-08-05

1,4-Butanediol, 2-ethyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediol, 2-ethyl-, (2S)-

• Inchi： 1S/C6H14O2/c1-2-6(5-8)3-4-7/h6-8H,2-5H2,1H3/t6-/m0/s1
• InChI Key： CYVMBANVYOZFIG-LURJTMIESA-N
• SMILES： C(O)[C@@H](CC)CCO

Computed Properties

• Exact Mass: 118.09942

Experimental Properties

• Density: 0.961±0.06 g/cm3(Predicted)
• Boiling Point: 225.1±8.0 °C(Predicted)
• PSA: 40.46
• pka: 14.91±0.10(Predicted)